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An In-depth Technical Guide to 4-(Allyloxy)-2-hydroxybenzaldehyde for Advanced Research

Abstract

4-(Allyloxy)-2-hydroxybenzaldehyde is a multifunctional aromatic compound of significant
interest to researchers in medicinal chemistry, organic synthesis, and materials science. As a
derivative of salicylaldehyde, it possesses a unique combination of reactive functional groups—
an aldehyde, a phenol, and an allyl ether—making it a versatile scaffold for the synthesis of
complex molecular architectures and novel bioactive agents. This technical guide provides a
comprehensive overview of its physicochemical properties, detailed protocols for its synthesis
and purification, analytical characterization methodologies, and key chemical transformations.
By elucidating the causality behind experimental choices and grounding all claims in
authoritative sources, this document serves as a vital resource for scientists and drug
development professionals seeking to leverage this compound in their research endeavors.

Introduction: A Versatile Synthetic Building Block

The strategic importance of 4-(Allyloxy)-2-hydroxybenzaldehyde lies in its hybrid structure.
The salicylaldehyde core is a privileged scaffold in chemistry, known for its role in forming
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stable Schiff bases and metal chelates, and as a precursor to important compounds like
coumarin.[1] The introduction of an allyloxy group at the C4 position adds a critical layer of
functionality. The allyl group can participate in a diverse range of reactions, including the
Claisen rearrangement, Heck coupling, and metathesis, offering a gateway to further molecular
complexity.[2]

This compound is not merely a synthetic curiosity; it is a designed intermediate. Its precursor,
2,4-dihydroxybenzaldehyde, is a known natural product derivative. The allyloxy moiety
enhances its utility, providing a handle for downstream modifications that are crucial in drug
discovery for modulating properties such as lipophilicity, metabolic stability, and target binding.
This guide will explore the fundamental chemistry required to synthesize, verify, and utilize this
potent intermediate.

Physicochemical and Spectroscopic Profile

Accurate characterization is the bedrock of reproducible science. The key properties of 4-
(Allyloxy)-2-hydroxybenzaldehyde are summarized below.

Core Properties

Property Value Source
Molecular Formula C10H1003 Calculated
Molecular Weight 178.18 g/mol Calculated
4-(prop-2-en-1-yloxy)-2-
IUPAC Name (prop yioxy) IUPAC Nomenclature
hydroxybenzaldehyde
Expected to be a light yellow Analogy to similar
Appearance ] ]
or off-white solid compounds[3]

Sparingly soluble in water;
Solubilt soluble in organic solvents like ~ Analogy to
olubili
Y ethanol, acetone, ethyl hydroxybenzaldehydes[4][5]

acetate, and dichloromethane.

Structural Representation
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The molecular structure provides insight into its reactivity, highlighting the ortho-relationship of
the hydroxyl and aldehyde groups, which allows for intramolecular hydrogen bonding, and the
para-relationship of the aldehyde and the reactive allyloxy group.

Caption: Structure of 4-(Allyloxy)-2-hydroxybenzaldehyde.

Synthesis and Purification: A Validated Protocol

The most reliable and common method for preparing aryl allyl ethers is the Williamson ether
synthesis.[2] This reaction involves the deprotonation of a phenol followed by nucleophilic
substitution with an allyl halide.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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